Cas no 1807253-01-5 (4-Chloro-3-iodopyridine-2-sulfonyl chloride)

• Product Name: 4-Chloro-3-iodopyridine-2-sulfonyl chloride
• CAS No: 1807253-01-5
• MF: C₅H₂Cl₂INO₂S
• MW: 337.950350284576
• CID: 4902723
• Update Time: 2025-05-20

4-Chloro-3-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2Cl2INO2S/c6-3-1-2-9-5(4(3)8)12(7,10)11/h1-2H
• InChI Key： XFOYPYDFMRYAHO-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-3-iodopyridine-2-sulfonyl chloride

Introduction to 4-Chloro-3-iodopyridine-2-sulfonyl chloride (CAS No. 1807253-01-5) and Its Applications in Modern Chemical Biology

4-Chloro-3-iodopyridine-2-sulfonyl chloride, identified by the chemical identifier CAS No. 1807253-01-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonamide class, characterized by its unique structural framework that integrates both chloro and iodine substituents, making it a versatile intermediate in synthetic chemistry. The presence of these halogen atoms imparts distinct reactivity, enabling its use in a variety of chemical transformations relevant to drug discovery and material science.

The sulfonyl chloride functional group in 4-Chloro-3-iodopyridine-2-sulfonyl chloride is particularly noteworthy, as it facilitates nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures. This reactivity has been leveraged in the synthesis of biologically active molecules, including kinase inhibitors and antiviral agents. The compound’s dual halogenation—chloro at the 4-position and iodine at the 3-position—provides a strategic handle for further functionalization, allowing chemists to tailor derivatives with specific pharmacological properties.

In recent years, the demand for high-purity intermediates like 4-Chloro-3-iodopyridine-2-sulfonyl chloride has surged due to advancements in medicinal chemistry. Researchers have utilized this compound as a key building block in the development of novel therapeutic agents targeting diseases such as cancer and infectious disorders. For instance, studies have demonstrated its role in generating pyridine-based scaffolds that exhibit inhibitory activity against protein kinases, which are critical enzymes in cellular signaling pathways. The ability to introduce both chloro and iodine groups into a single molecule allows for orthogonal functionalization strategies, enhancing the molecular toolbox available to synthetic chemists.

The CAS No. 1807253-01-5 registry number ensures standardized identification and traceability, which is essential for compliance with regulatory standards in pharmaceutical manufacturing. The compound’s stability under controlled conditions makes it suitable for large-scale preparations required for preclinical studies and clinical trials. Moreover, its compatibility with various solvents and reaction conditions broadens its applicability across different synthetic protocols.

One of the most compelling aspects of 4-Chloro-3-iodopyridine-2-sulfonyl chloride is its role in cross-coupling reactions, particularly palladium-catalyzed processes such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl motifs, which are prevalent in many FDA-approved drugs. By serving as a precursor for these transformations, the compound contributes to the efficient synthesis of complex molecules with therapeutic potential. Recent literature highlights its use in generating novel heterocyclic compounds that mimic natural products with known bioactivity.

The integration of computational chemistry has further enhanced the utility of 4-Chloro-3-iodopyridine-2-sulfonyl chloride by enabling predictive modeling of reaction outcomes. Molecular docking studies have revealed its potential as a scaffold for designing small-molecule inhibitors with high binding affinity to biological targets. This computational approach complements experimental efforts by providing insights into structure-activity relationships, thereby accelerating the drug discovery process.

Industrial applications of 4-Chloro-3-iodopyridine-2-sulfonyl chloride extend beyond pharmaceuticals into agrochemicals and specialty materials. Its reactivity allows for the synthesis of pyridine derivatives that serve as intermediates in crop protection agents and advanced polymers. The compound’s versatility underscores its importance as a cornerstone material in fine chemical synthesis.

Future research directions may explore greener synthetic routes for producing 4-Chloro-3-iodopyridine-2-sulfonyl chloride, aligning with global sustainability initiatives. Innovations such as catalytic hydrogenation or photochemical methods could reduce reliance on traditional halogenation processes while maintaining high yields and purity standards. Such advancements would not only improve cost efficiency but also minimize environmental impact.

In conclusion, 4-Chloro-3-iodopyridine-2-sulfonyl chloride (CAS No. 1807253-01-5) represents a critical component in modern chemical biology, bridging synthetic chemistry with drug development. Its unique structural features and reactivity make it indispensable for constructing novel therapeutics and functional materials. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation, driving progress across multiple scientific disciplines.